[7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-yl](phenyl)methanone

• Molecular Formula: C25H31NO5S2
• Molecular Weight: 489.7 g/mol
• IUPAC Name: [7-tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-yl]-phenylmethanone
• InChI: InChI=1S/C25H31NO5S2/c1-6-15-32(28,29)23-20-17-19(25(3,4)5)13-14-26(20)21(24(23)33(30,31)16-7-2)22(27)18-11-9-8-10-12-18/h8-14,17H,6-7,15-16H2,1-5H3
• InChI Key: INCLSKYZFFZGBL-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C2C=C(C=CN2C(=C1S(=O)(=O)CCC)C(=O)C3=CC=CC=C3)C(C)(C)C

Description

7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone is a complex organic compound that belongs to the indolizine family Indolizines are heterocyclic compounds containing a fused pyrrole and pyridine ring system

Preparation Methods

The synthesis of 7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the indolizine core, which can be achieved through the Scholtz or Chichibabin reactions . . Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using hydrogenation catalysts like palladium on carbon, resulting in the reduction of sulfonyl groups to thiols.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl groups, where nucleophiles such as amines or thiols replace the sulfonyl group.

Scientific Research Applications

7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological targets, making it a candidate for drug discovery and development.

Industry: It can be used in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone involves its interaction with molecular targets such as enzymes or receptors. The compound’s indolizine core can bind to active sites, modulating the activity of the target protein . The sulfonyl groups may also play a role in enhancing binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds to 7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone include other indolizine derivatives such as:

Indolizine-3-carboxylates: These compounds share the indolizine core but differ in the substituents attached to the core.

Indolizine-2-sulfonamides: These derivatives have sulfonamide groups instead of sulfonyl groups.

Indolizine-1,2,3-triazoles: These compounds contain a triazole ring fused to the indolizine core.

The uniqueness of 7-Tert-butyl-1,2-bis(propylsulfonyl)indolizin-3-ylmethanone lies in its specific combination of tert-butyl and propylsulfonyl groups, which confer distinct chemical and biological properties .